Cas no 1261230-79-8 ([1-(4-Chloro-benzyl)-piperidin-3-yl]-methyl-amine hydrochloride)

• Product Name: [1-(4-Chloro-benzyl)-piperidin-3-yl]-methyl-amine hydrochloride
• CAS No: 1261230-79-8
• MF: C₁₃H₂₀Cl₂N₂
• MW: 275.217301368713
• CID: 2166385
• Update Time: 2025-08-01

[1-(4-Chloro-benzyl)-piperidin-3-yl]-methyl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(4-Chloro-benzyl)-piperidin-3-yl]-methyl-amine hydrochloride
• SBB074465
• [1-(4-chlorobenzyl)piperidin-3-yl]methylamine hydrochloride
• {1-[(4-chlorophenyl)methyl](3-piperidyl)}methylamine, chloride

• Inchi： 1S/C13H19ClN2.ClH/c1-15-13-3-2-8-16(10-13)9-11-4-6-12(14)7-5-11;/h4-7,13,15H,2-3,8-10H2,1H3;1H
• InChI Key： BBITWHVXSHQHRV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1CCCC(C1)NC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 202
• Topological Polar Surface Area: 15.3

Additional information on [1-(4-Chloro-benzyl)-piperidin-3-yl]-methyl-amine hydrochloride

[1-(4-Chloro-benzyl)-piperidin-3-yl]-methyl-amine hydrochloride: A Comprehensive Overview

The compound with CAS No. 1261230-79-8, commonly referred to as [1-(4-Chloro-benzyl)-piperidin-3-yl]-methyl-amine hydrochloride, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, which forms the core structure of many bioactive molecules. The presence of the 4-chlorobenzyl group attached to the piperidine ring introduces unique electronic and steric properties, making this compound a valuable substrate for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of [1-(4-Chloro-benzyl)-piperidin-3-yl]-methyl-amine hydrochloride through various routes, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution processes. These methods not only enhance the purity and yield of the compound but also pave the way for its large-scale production, which is crucial for its application in pharmaceuticals and agrochemicals.

One of the most promising areas of application for this compound is in drug discovery. The piperidine moiety is well-known for its ability to modulate pharmacokinetic properties such as solubility and permeability, which are critical for drug bioavailability. Furthermore, the presence of the 4-chlorobenzyl group introduces additional functionality, allowing for the design of molecules with enhanced selectivity and potency against various therapeutic targets. Recent studies have highlighted its potential as a lead compound in anti-inflammatory and antineoplastic drug development.

In addition to its pharmaceutical applications, [1-(4-Chloro-benzyl)-piperidin-3-yl]-methyl-amine hydrochloride has shown promise in materials science. Its ability to form stable coordination complexes with metal ions makes it a candidate for use in catalysis and sensor technologies. For instance, researchers have explored its utility as a ligand in transition metal-catalyzed reactions, where it has demonstrated superior catalytic activity compared to traditional ligands.

The physical properties of this compound are equally noteworthy. Its melting point, boiling point, and solubility characteristics have been extensively studied under various conditions, providing valuable insights into its behavior under different environmental conditions. These properties are essential for determining its stability during storage and transportation, as well as its compatibility with various manufacturing processes.

From an environmental standpoint, understanding the biodegradation pathways of [1-(4-Chloro-benzyl)-piperidin-3-yl]-methyl-amine hydrochloride is crucial for assessing its ecological impact. Recent research has focused on identifying microbial strains capable of degrading this compound under aerobic and anaerobic conditions, offering potential solutions for mitigating its environmental footprint.

In conclusion, [1-(4-Chloro-benzyl)-piperidin-3-yl]-methyl-amine hydrochloride (CAS No. 1261230-79-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations within the chemical sciences.